1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 1,5-dimethyl-4-(morpholin-4-ylmethyl)-2-phenylpyrazol-3-one
• InChI: InChI=1S/C16H21N3O2/c1-13-15(12-18-8-10-21-11-9-18)16(20)19(17(13)2)14-6-4-3-5-7-14/h3-7H,8-12H2,1-2H3
• InChI Key: KNRWNGXJZKKILJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CN3CCOCC3
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrazolones, which are known for their anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are inflammatory mediators. It may also work by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects:
1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit the growth of cancer cells and to have neuroprotective effects. In addition, it has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one in lab experiments is that it has been extensively studied and its properties are well-known. It is also relatively easy to synthesize and is readily available. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for the study of 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one. One direction is to investigate its potential use in the treatment of cancer. Another direction is to investigate its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to design experiments to investigate its effects.

Synthesis Methods

The synthesis of 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one involves the reaction of 4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one with dimethyl sulfate in the presence of a base such as sodium hydroxide. The product is obtained in high yield and purity.

Scientific Research Applications

1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.